Cyclopenten-1-yl acetate

• CAS RN: 109667-02-9
• Molecular Formula: C7H9O2-
• Molecular Weight: 126.15 g/mol
• IUPAC Name: cyclopenten-1-yl acetate
• InChI: InChI=1S/C7H10O2/c1-6(8)9-7-4-2-3-5-7/h4H,2-3,5H2,1H3
• InChI Key: MBVZEDIBUZMQOR-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CCCC1
• synonyms: (R)-2-(1-Cyclopentenyl) acetate

Description

Cyclopenten-1-yl acetate is a chemical compound that belongs to the class of cyclopentenes. It is widely used in the field of organic chemistry due to its unique properties. Cyclopenten-1-yl acetate is used as a starting material for the synthesis of various organic compounds.

Mechanism Of Action

The mechanism of action of Cyclopenten-1-yl acetate is not well understood. However, it is believed to act as a nucleophile in various reactions due to the presence of a double bond in the cyclopentene ring.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Cyclopenten-1-yl acetate. However, it has been reported to exhibit anti-inflammatory and anti-tumor activities.

Advantages And Limitations For Lab Experiments

Cyclopenten-1-yl acetate is a useful starting material for the synthesis of various organic compounds. It is relatively easy to synthesize and is commercially available. However, it has limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on Cyclopenten-1-yl acetate. One area of research could be the development of new synthetic methods for the production of Cyclopenten-1-yl acetate and its derivatives. Another area of research could be the investigation of the biological activities of Cyclopenten-1-yl acetate and its derivatives. Additionally, the potential use of Cyclopenten-1-yl acetate in the development of new drugs for the treatment of various diseases could be explored.
Conclusion:
In conclusion, Cyclopenten-1-yl acetate is a useful starting material for the synthesis of various organic compounds. It has been found to exhibit anti-inflammatory and anti-tumor activities. Further research is needed to fully understand the mechanism of action and the potential applications of Cyclopenten-1-yl acetate in the field of medicine.

Synthesis Methods

Cyclopenten-1-yl acetate can be synthesized by the reaction of cyclopentadiene with acetic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction proceeds via the formation of an intermediate, which undergoes an intramolecular cyclization to form the desired product.

Scientific Research Applications

Cyclopenten-1-yl acetate is widely used in the field of organic chemistry as a starting material for the synthesis of various organic compounds. It is used in the synthesis of cyclopentenones, which have been found to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-viral activities. Cyclopenten-1-yl acetate is also used in the synthesis of natural products such as prostaglandins, which are important signaling molecules in the body.